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Compound of Interest

Compound Name: 1-Bromo-3-hexene

Cat. No.: B3287276 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of reactive

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for the use of 1-Bromo-3-hexene, including detailed operational and disposal

plans to ensure laboratory safety and compliance.

1-Bromo-3-hexene is a flammable liquid and vapor that can cause skin and serious eye

irritation.[1][2] It may also cause respiratory irritation.[1][2][3] Adherence to proper safety

protocols is critical to mitigate these risks.

Hazard Identification and Classification
Hazard Class GHS Category

Flammable liquids Category 3[4][5]

Skin corrosion/irritation Category 2[4][5]

Serious eye damage/eye irritation Category 2A/2[1][4][5]

Specific target organ toxicity (single exposure);

Respiratory tract irritation
Category 3[1][4][5]

Hazardous to the aquatic environment, acute

hazard
Category 2

Data synthesized from multiple sources.
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Personal Protective Equipment (PPE)
Appropriate personal protective equipment is the first line of defense against exposure. The

following table summarizes the required PPE for handling 1-Bromo-3-hexene.

Body Part Protection Standard/Specification

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.

EN 166 (EU) or NIOSH (US)

approved.[4][6]

Skin/Hands

Chemical-resistant, impervious

gloves (inspect before use).

Fire/flame resistant and

impervious clothing.

Handle with gloves.[4][6]

Respiratory

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced.

NIOSH (US) or EN 149 (EU)

approved.

Body

Impervious clothing, flame

retardant antistatic protective

clothing.

Select based on the

concentration and amount of

the dangerous substance at

the specific workplace.[4]

Operational Protocol: Step-by-Step Handling
Procedure
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[7]

Remove all sources of ignition, such as open flames, hot surfaces, and sparks.[3][7] Use

spark-proof tools and explosion-proof equipment.[3][7]
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Ground and bond containers and receiving equipment to prevent static discharge.[3]

2. Handling the Chemical:

Wear the appropriate PPE as detailed in the table above.

Avoid contact with skin and eyes.[4]

Avoid inhalation of vapor or mist.[4]

Keep the container tightly closed when not in use.[3]

3. In Case of a Spill:

Evacuate personnel from the area.

Remove all sources of ignition.

Ventilate the area.

Contain the spillage using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material with an electrically protected vacuum cleaner or by wet-

brushing and place it in a suitable, closed container for disposal.[4]

Do not let the product enter drains.[4]

Disposal Plan
1. Waste Collection:

Collect all waste, including unused product and contaminated materials, in a designated,

labeled, and sealed container.

Do not mix with other waste streams unless compatibility is confirmed.

2. Disposal Method:

Dispose of the waste through a licensed disposal company.[4]
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The recommended method of disposal is incineration in a chemical incinerator equipped with

an afterburner and scrubber.[4]

Contaminated packaging should be disposed of as unused product.[4]

Experimental Workflow for Safe Handling of 1-
Bromo-3-hexene

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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